6-(3,4-Difluorophenoxy)hexane-1-thiol

• IUPAC Name: 6-(3,4-difluorophenoxy)hexane-1-thiol
• InChI: InChI=1S/C12H16F2OS/c13-11-6-5-10(9-12(11)14)15-7-3-1-2-4-8-16/h5-6,9,16H,1-4,7-8H2
• InChI Key: ZODLOYGPDLCOPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCCCCCS)F)F
• Molecular Formula: C12H16F2OS
• Molecular Weight: 246.32 g/mol

Description

6-(3,4-Difluorophenoxy)hexane-1-thiol is a fluorinated thiol derivative characterized by a hexane chain terminated with a thiol (-SH) group and a 3,4-difluorophenoxy substituent. The molecule’s structure combines the electron-withdrawing effects of fluorine atoms with the surface-binding capability of the thiol group, making it relevant for applications in self-assembled monolayers (SAMs) and materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 6-(3,4-Difluorophenoxy)hexane-1-thiol with structurally related thiols, focusing on substitution patterns, physicochemical properties, and applications.

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent Position	Molecular Features	Key Applications/Findings	Status	References
6-(3,4-Difluorophenoxy)hexane-1-thiol	3,4-difluoro	Hexane-thiol with meta/para-F on phenoxy	Inferred use in SAMs (analog-based)	Not specified
6-(2,6-Difluorophenoxy)hexane-1-thiol	2,6-difluoro	Hexane-thiol with ortho-F on phenoxy	Discontinued (synthesis/availability issues)	Discontinued
6-(3,5-Difluorophenoxy)hexane-1-thiol	3,5-difluoro	Hexane-thiol with meta-F on phenoxy	Discontinued (potential stability concerns)	Discontinued
HS-C6AZO (Azobenzene derivative)	4-phenyldiazenyl	Thiolated azobenzene with photochromic properties	SAMs for optoelectronic surfaces	Active research
HS-C6AZO-Cl (Chlorinated analog)	4-chlorophenyldiazenyl	Electronegative SAMs for surface modification	Tuning work function in materials science	Active research

Key Findings

Substituent Position and Electronic Effects: The 3,4-difluoro substitution in the target compound creates a dipole moment distinct from 2,6-difluoro or 3,5-difluoro analogs due to the proximity of fluorine atoms. In contrast, HS-C6AZO and HS-C6AZO-Cl () incorporate azobenzene moieties, enabling reversible photoisomerization.

Applications in Materials Science: Fluorophenoxy-thiols like the target compound are hypothesized to form SAMs with tunable hydrophobicity and electronic properties, similar to azobenzene-based thiols. However, their discontinued status () suggests unresolved challenges in scalability or performance .

This underscores the broader utility of difluorophenoxy motifs in medicinal chemistry, though the thiolated analogs may prioritize material science applications .

Critical Challenges and Opportunities

• Synthesis and Stability: The discontinuation of 6-(2,6-difluorophenoxy)hexane-1-thiol and 6-(3,5-difluorophenoxy)hexane-1-thiol () implies synthetic hurdles, such as fluorination regioselectivity or thiol oxidation sensitivity.
• SAM Performance: Fluorophenoxy-thiols may offer advantages over azobenzene derivatives in environments requiring chemical inertness, but further studies are needed to validate their SAM-forming efficiency and durability .